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Compound of Interest

Compound Name:
(Phe13,Tyr19)-MCH (human,

mouse, rat)

Cat. No.: B15140928 Get Quote

Essential Safety and Handling Guide for
(Phe13,Tyr19)-MCH (human, mouse, rat)
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for handling (Phe13,Tyr19)-MCH
(human, mouse, rat), a potent SLC-1 and S643b receptor ligand. Adherence to these

protocols is essential for ensuring laboratory safety, maintaining peptide integrity, and

promoting accurate research outcomes. While specific hazard data for this peptide is not fully

established, it should be handled as a potentially hazardous chemical.

Personal Protective Equipment (PPE)
A comprehensive approach to personal protection is crucial to minimize exposure and prevent

contamination. A risk assessment should be conducted for specific laboratory tasks to

determine if additional PPE is required.[1][2]
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PPE Category Item Specifications and Use

Eye and Face Protection Safety Goggles

Required for protection against

dust particles and liquid

splashes.[1][3] Must meet

appropriate national standards

(e.g., ANSI Z87.1).[1]

Face Shield

Recommended in addition to

goggles when there is a

significant risk of splashing,

such as during the initial

reconstitution of the lyophilized

powder.[1]

Body Protection Laboratory Coat

A standard, buttoned lab coat

is the minimum requirement to

protect clothing and skin from

potential splashes.[1][3]

Hand Protection Chemical-Resistant Gloves

Disposable nitrile gloves are

recommended for their

chemical resistance.[1][4]

Gloves should be inspected

before use and changed

immediately after contact with

the peptide.[1]

Respiratory Protection Respirator / Dust Mask

Recommended when weighing

or handling the lyophilized

powder to avoid the inhalation

of fine particles.[1][5]

General Attire
Long Pants & Closed-Toe

Shoes

Required minimum attire for

working in any laboratory

where hazardous materials are

handled.[1]
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Proper handling and storage are critical for preserving the integrity and stability of

(Phe13,Tyr19)-MCH.

Receiving and Inspection:

Upon receipt, visually inspect the container for any damage or compromised seals.

Ensure the product is correctly labeled.

Storage of Lyophilized Peptide:

Long-term storage: Store the lyophilized powder at -20°C or colder in a tightly sealed,

desiccated container, protected from light.[1][6][7][8][9] For very long-term storage, -80°C is

preferred.[5][6][9]

Moisture prevention: Peptides are often hygroscopic.[5] Allow the container to equilibrate to

room temperature in a desiccator before opening to prevent condensation and moisture

absorption.[5][8][9]

Reconstitution and Handling:

Work in a designated clean area, such as a chemical fume hood or biosafety cabinet, to

minimize the risk of inhalation or contamination.[3]

Use sterile, low-pH buffers or solvents for reconstitution to minimize contamination and

aggregation.[6]

For peptides containing residues prone to oxidation (like Cys, Met, Trp), use oxygen-free

buffers or add reducing agents.[5]

Sonication may help dissolve the peptide, but avoid excessive warming.[5]

Storage of Peptide in Solution:

Storing peptides in solution for long periods is not recommended due to limited shelf-life.[1]

[5][7]
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If necessary, create single-use aliquots and store them frozen at -20°C or -80°C to avoid

repeated freeze-thaw cycles.[1][5][7][8]

Solutions stored at -20°C should generally be used within a month, while those at -80°C may

be stable for up to six months.[1]
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Workflow for Safe Handling of (Phe13,Tyr19)-MCH
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Caption: A step-by-step workflow for the safe handling of (Phe13,Tyr19)-MCH.
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Disposal Plan
Proper disposal of (Phe13,Tyr19)-MCH and associated contaminated materials is essential to

prevent environmental release.

Waste Classification:

Most research peptides are classified as chemical waste.[3]

Consult your institution's Environmental Health & Safety (EHS) office for specific guidance

on classification.[3]

Waste Segregation and Containerization:

Solid Waste: Collect all materials contaminated with the peptide, such as pipette tips, gloves,

and empty vials, in a designated, clearly labeled, and leak-proof hazardous waste container.

[1][3]

Liquid Waste: Collect all aqueous solutions containing the peptide in a separate, sealed, and

clearly labeled container designated for chemical waste.[1] Do not mix with incompatible

waste streams.[1]

Sharps: Needles and syringes must be disposed of in a dedicated sharps container.[3]

Final Disposal:

Never dispose of peptides or contaminated materials in the regular trash or down the drain.

[10]

Follow your institution's guidelines for chemical waste disposal, which often involve a

licensed hazardous waste disposal service.[10]

Maintain meticulous records of all disposal activities, including the material's identity,

quantity, disposal date, and method used.[3]

Emergency Procedures
In the event of an accidental spill or exposure, follow these immediate steps:
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Skin Contact: Wash the affected area immediately with soap and water.[4]

Eye Contact: Flush the eyes with water for at least 15 minutes.[3]

Spill Response: Use a designated spill kit and follow peptide-specific cleanup procedures.[3]

Absorb any solution on sand or vermiculite, sweep up any powder, and place it in a closed

container for disposal.[4] Ventilate the area and wash the spill site after material pickup is

complete.[4]

Reporting: Notify laboratory management and the EHS office to document the incident.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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